Cas no 345-22-2 (1-Fluoro-2,4-dimethyl-5-nitrobenzene)

1-Fluoro-2,4-dimethyl-5-nitrobenzene structure

345-22-2 structure

Product Name:1-Fluoro-2,4-dimethyl-5-nitrobenzene

CAS No:345-22-2

Molecular Formula:C₈H₈FNO₂

Molecular Weight:169.1530

MDL:MFCD12545823

CID:306974

PubChem ID:308079

1-Fluoro-2,4-dimethyl-5-nitrobenzene Properties

Names and Identifiers

- 1-Fluoro-2,4-dimethyl-5-nitrobenzene
- Benzene,1-fluoro-2,4-dimethyl-5-nitro-
- 1-Fluor-2,4-dimethyl-5-nitro-benzol
- 1-fluoro-2,4-dimethyl-5-nitro-benzene
- AC1L7C5E
- AG-F-18154
- ANW-70056
- CTK4H2525
- SureCN1828398
- NSC 207869
- Benzene, 1-fluoro-2,4-dimethyl-5-nitro-
- AK100636
- NSC207869
- WHXPEFPOIQDRJZ-UHFFFAOYSA-N
- 2,4-Dimethyl-1-fluor-5-nitrobenzol
- 1,5-Dimethyl-2-fluoro-4-nitrobenzene
- FCH1140596
- AX8241571
- Benzene, 1-fluoro-2,4-dimethyl-5-nitro-
- ST24021319
- AKOS016001847
- AMY14365
- NSC-207869
- CS-0314876
- 345-22-2
- 3-Fluoro-4,6-dimethyl-nitrobenzene
- 2,4-DIMETHYL-5-NITROFLUOROBENZENE
- SCHEMBL1828398
- DTXSID70308707
- DS-3579
- SY105697
- A856675
- MFCD12545823
- N12936
- DB-391026
- +Expand
- MDL： MFCD12545823
- InChIKey： WHXPEFPOIQDRJZ-UHFFFAOYSA-N
- Inchi： 1S/C8H8FNO2/c1-5-3-6(2)8(10(11)12)4-7(5)9/h3-4H,1-2H3
- SMILES： FC1C([H])=C(C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])[N+](=O)[O-]

Computed Properties

Exact Mass: 169.05394
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 169.054
Heavy Atom Count: 12
Complexity: 180
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 45.8

Experimental Properties

PSA: 43.14
Refractive Index: 1.532 (589.3 nm 20 ºC)
Boiling Point: 234 ºC (750 Torr)
Flash Point: 103.5±25.9 ºC,
Solubility: Very slightly soluble (0.13 g/l) (25 º C),
Density: 1.230 g/cm3 (20 ºC)

1-Fluoro-2,4-dimethyl-5-nitrobenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CAYP-250mg	Benzene, 1-fluoro-2,4-dimethyl-5-nitro-	345-22-2	95%	250mg	$95.00	2024-05-05
A2B Chem LLC	AF73281-250mg	1-Fluoro-2,4-dimethyl-5-nitrobenzene	345-22-2	95%	250mg	$30.00	2024-04-20
Aaron	AR00CB71-100mg	Benzene, 1-fluoro-2,4-dimethyl-5-nitro-	345-22-2	98%	100mg	$22.00
abcr	AB274912-250mg	3-Fluoro-4,6-dimethyl-nitrobenzene, 95%; .	345-22-2	95%	250mg	€145.00
Alichem	A010015141-250mg	1,5-Dimethyl-2-fluoro-4-nitrobenzene	345-22-2	97%	250mg	$470.40	2023-09-02
Ambeed	A167320-100mg	1-Fluoro-2,4-dimethyl-5-nitrobenzene	345-22-2	95%	100mg	$35.0
Apollo Scientific	PC908761-250mg	1-Fluoro-2,4-dimethyl-5-nitrobenzene	345-22-2	95%	250mg	£225.00	2023-09-02
Crysdot LLC	CD12081043-1g	1-Fluoro-2,4-dimethyl-5-nitrobenzene	345-22-2	95+%	1g	$297
eNovation Chemicals LLC	Y1048665-250mg	Benzene, 1-fluoro-2,4-dimethyl-5-nitro-	345-22-2	95%	250mg	$195	2022-06-10
Fluorochem	221059-250mg	1-Fluoro-2,4-dimethyl-5-nitrobenzene	345-22-2	95%	250mg	￡97.00	2022-03-01

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9. A new class of long-wavelength fluorophores: strong red fluorescence, convenient synthesis and easy derivation

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345-22-2 (1-Fluoro-2,4-dimethyl-5-nitrobenzene) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:345-22-2)1-Fluoro-2,4-dimethyl-5-nitrobenzene

Purity:99%/99%/99%

Quantity:5g/10g/25g

Price($):338.0/676.0/1479.0